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Compound of Interest

Compound Name: 2-(Chloromethyl)furan

Cat. No.: B1296002

An In-depth Technical Guide to the Safety of 2-(Chloromethyl)furan

Disclaimer: The following guide has been compiled from various publicly available sources. A
comprehensive and official Safety Data Sheet (SDS) with complete quantitative toxicological
and GHS classification data for 2-(Chloromethyl)furan (CAS 617-88-9) could not be
definitively located. Much of the available data is qualitative or estimated, and some sources
explicitly state that data is unavailable. Therefore, this document should be used as a
supplementary resource, and users must consult with their institution's safety office and refer to
the most current SDS provided by their chemical supplier before handling this compound.
Extreme caution is advised due to the substance's potential instability.

Chemical Identification and Physical Properties

2-(Chloromethyl)furan, also known as furfuryl chloride, is a heterocyclic organic compound.[1]
It is characterized by a furan ring substituted with a chloromethyl group.[1] This structure
makes it a reactive and useful intermediate in organic synthesis, particularly for nucleophilic
substitution reactions.[1] However, its reactivity also contributes to its hazardous nature. It is
typically a colorless to pale yellow liquid with a distinct odor.[1]

Table 1: Physical and Chemical Properties of 2-(Chloromethyl)furan
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Property Value Source
CAS Number 617-88-9 [2][3]
Molecular Formula CsHsCIO [311415][6]
Molecular Weight 116.55 g/mol [41051[7]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 140.49°C (rough estimate) [31[4]
Density 1.1783 g/cm3 [3114]
Flash Point 37.8°C [3]
Refractive Index 1.4941 [31[7]

Solubility

Soluble in organic solvents;

limited solubility in water.

[1]

Hazard Identification and GHS Classification

Official GHS classification for 2-(Chloromethyl)furan is not consistently available. Some
sources state that no data is available for a formal classification.[2] However, based on
qualitative descriptions from multiple sources, the compound presents several significant
hazards.

Qualitative Hazard Summary:

o Flammability: The compound is described as a flammable liquid and vapor, with a flash point
of approximately 37.8 °C.[2][3] It should be kept away from heat, sparks, and open flames.

e Irritation: It is reported to be an irritant to the skin, eyes, and respiratory system.[1][4]

« Instability and Decomposition: A critical hazard is its instability. It is reported to decompose at
room temperature, releasing hydrogen chloride gas.[2] This decomposition can lead to
pressure buildup in sealed containers, potentially resulting in an explosion.[2]

o Explosive Potential: The compound is described as highly explosive when shocked, exposed
to heat, or through spontaneous chemical reaction.[2]
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e Reactivity: It can react vigorously with oxidizing materials.[2]

Table 2: GHS Classification for 2-(Chloromethyl)furan

GHS . . Hazard
o Hazard Class Pictogram Signal Word
Classification Statement
H226:
_ Flammable liquid
) Flammable Warning
Physical Hazards o GHS02 and vapor
Liquids (assumed)

(assumed based

on flash point)

Skin ) H315: Causes
N Warning o
Health Hazards Corrosion/Irritatio  GHSO07 skin irritation
(assumed) ]
n (inferred)

H319: Causes

Serious Eye ) )
Warning serious eye
Damage/Eye GHSO07 o
o (assumed) irritation
[rritation )
(inferred)
Specific Target
o H335: May
Organ Toxicity - ) )
_ Warning cause respiratory
Single Exposure GHSO07 o
] (assumed) irritation
(Respiratory )
o (inferred)
Tract Irritation)
May be
GHSO01 Danger ] )
Other Hazards explosive; risk of
(assumed) (assumed) N
decomposition

Note: The GHS classification presented here is inferred from qualitative descriptions and data
for similar compounds. An official, verified GHS classification was not found.

Toxicological Information

No quantitative toxicological data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%), for 2-(Chloromethyl)furan was found in the searched sources. The
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absence of this data necessitates handling the compound with a high degree of caution,
assuming high toxicity.

Table 3: Toxicological Data for 2-(Chloromethyl)furan

Exposure Route Species Value
Acute Oral Toxicity (LD50) Data not available Data not available
Acute Dermal Toxicity (LD50) Data not available Data not available

Acute Inhalation Toxicity
(LC50)

Data not available Data not available

Experimental Protocols

Detailed experimental protocols for the determination of the safety data for 2-
(Chloromethyl)furan were not available in the searched documents. Safety data such as that
presented in this guide is typically determined through standardized testing methodologies, for
example, those outlined by the Organisation for Economic Co-operation and Development
(OECD) Guidelines for the Testing of Chemicals. These would include:

e Flash Point Determination: Typically determined using methods like the Pensky-Martens
closed-cup tester (OECD 115).

e Acute Toxicity Studies: Acute oral, dermal, and inhalation toxicity (OECD 420, 402, and 403,
respectively) are conducted on animal models to determine LD50 and LC50 values.

e Irritation Studies: Skin and eye irritation tests (OECD 404 and 405) are performed to assess
the potential for local tissue damage.

Handling, Storage, and Emergency Procedures

Given the significant hazards associated with 2-(Chloromethyl)furan, stringent safety

protocols are mandatory.

5.1 Safe Handling Workflow
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The following diagram illustrates a logical workflow for safely handling 2-(Chloromethyl)furan,
emphasizing its flammability, irritancy, and instability.

Caption: Safe handling workflow for 2-(Chloromethyl)furan.
5.2 Decomposition Pathway

The decomposition of 2-(Chloromethyl)furan at room temperature is a significant hazard,
primarily due to the release of hydrogen chloride (HCI) gas. This process can be accelerated by
heat or the presence of certain impurities.

Hydrogen Chloride (HCI)

- Corrosive gas
- Respiratory irritant

- Can build pressure in sealed containers
Decomposition Products
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Decomposition
Heat, Spontaneous
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Click to download full resolution via product page

Caption: Decomposition pathway of 2-(Chloromethyl)furan.

Conclusion

2-(Chloromethyl)furan is a valuable chemical intermediate, but it poses significant safety risks
that require careful management. The primary hazards are its flammability, irritant properties,
and, most critically, its tendency to decompose and potentially explode. The lack of
comprehensive, publicly available quantitative safety data means that researchers, scientists,
and drug development professionals must adopt a highly cautious approach. Adherence to a
stringent safety workflow, use of appropriate personal protective equipment and engineering
controls, and awareness of the compound's instability are essential for its safe use in a
laboratory or industrial setting. Always consult the most recent Safety Data Sheet from the
supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [2-(Chloromethyl)furan safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

